Cas no 868221-06-1 (2-({4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine)

• Product Name: 2-({4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine
• CAS No: 868221-06-1
• MF: C₉H₁₁N₅S₂
• MW: 253.34713768959
• CID: 6545799
• Update Time: 2025-10-18

2-({4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-({4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine
• 2-[(4-methyl-5-methylsulfanyl-1,2,4-triazol-3-yl)methylsulfanyl]pyrimidine
• Pyrimidine, 2-[[[4-methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]methyl]thio]-

• Inchi： 1S/C9H11N5S2/c1-14-7(12-13-9(14)15-2)6-16-8-10-4-3-5-11-8/h3-5H,6H2,1-2H3
• InChI Key： MOOVQLNXRYBDFB-UHFFFAOYSA-N
• SMILES： C1(SCC2N(C)C(SC)=NN=2)=NC=CC=N1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 468.5±47.0 °C(Predicted)
• pka: 1.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-({4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine

Introduction to 2-({4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine (CAS No. 868221-06-1)

2-({4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 868221-06-1, represents a unique structural motif that combines a pyrimidine core with a triazolyl moiety, featuring multiple functional groups that contribute to its versatile reactivity and potential biological activity. The presence of a methylsulfanyl group at the 5-position of the triazole ring and another at the 3-position of the pyrimidine ring introduces specific electronic and steric properties that make this molecule an intriguing candidate for further exploration.

The structural framework of 2-({4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine is characterized by a conjugated system involving the pyrimidine and triazole rings. This conjugation not only influences the compound's electronic properties but also enhances its potential for interactions with biological targets. The compound's molecular architecture suggests that it may exhibit properties such as electron-deficient character due to the presence of nitrogen atoms in both the pyrimidine and triazole rings, which are known to participate in hydrogen bonding and coordination with various biomolecules.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their pharmaceutical applications. Heterocycles are fundamental scaffolds in medicinal chemistry due to their prevalence in many biologically active natural products and synthetic drugs. Among these, pyrimidine derivatives have been extensively studied for their potential as antimicrobial, antiviral, anticancer, and anti-inflammatory agents. The introduction of additional functional groups into these heterocyclic systems can lead to enhanced binding affinity and selectivity towards specific biological targets.

The synthesis of 2-({4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine involves multi-step organic transformations that require careful control of reaction conditions to achieve high yields and purity. The key steps typically include the formation of the triazole ring through cycloaddition reactions such as the Huisson reaction or azidealkyne cycloadditions, followed by functionalization at the desired positions with appropriate substituents. The introduction of the methylsulfanyl groups can be achieved through nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions.

The compound's potential biological activity has been explored in several recent studies. Researchers have focused on its interaction with enzymes and receptors involved in various disease pathways. For instance, studies have suggested that derivatives of this compound may inhibit enzymes such as kinases, which are often overexpressed in cancer cells. Additionally, the presence of hydrogen bond donors and acceptors in its structure makes it a promising candidate for binding to nucleic acid bases or other biomolecules involved in cellular processes.

One notable aspect of 2-({4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine is its potential as a lead compound for drug discovery programs. Its unique structural features provide a basis for further derivatization to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Computational modeling techniques have been employed to predict how modifications to this core structure might affect its binding affinity and selectivity towards target proteins.

The development of new synthetic methodologies has also been an area of focus for researchers working with this compound. Advances in catalytic systems have enabled more efficient and sustainable routes to complex heterocycles like 2-({4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine. For example, transition-metal-catalyzed reactions have allowed for the introduction of multiple functional groups in a single step without significant side products.

In conclusion, 2-{(4-methyl-N-[5-(methylthio)-1H-tetrazolium]phenyl}thio]pyrimidinum (CAS No. 86822106), as it is sometimes referred to by its expanded name derived from its core components (CAS No:86822106), represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an attractive candidate for further research into novel therapeutic agents. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in addressing complex diseases through targeted molecular interactions.